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An In-depth Technical Guide to the Core of CS476: Programming Language Design

Introduction

This document provides a comprehensive technical overview of the CS476 course on
Programming Language Design. The primary objective of this course is to equip students with
the foundational knowledge and practical skills to understand, describe, and reason about the
features of various programming languages. The curriculum delves into the theoretical
frameworks used to define language behavior and includes the practical implementation of
interpreters for these languages. Key paradigms covered include imperative, functional, and
object-oriented programming.[1]

Core Learning Objectives
Upon successful completion of CS476, individuals will have mastered the ability to:

o Formally Describe Language Syntax and Semantics: Develop a formal understanding of how
to specify the structure and meaning of programming languages.[1]

e Implement and Extend Interpreters: Gain hands-on experience in building interpreters for
new programming languages and augmenting existing ones with new features.[1]
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 Utilize Mathematical Tools for Program Specification: Apply a range of mathematical and
logical tools to formally specify and reason about program behavior.[1]

e Understand Diverse Language Paradigms: Comprehend the distinguishing features and
underlying principles of imperative, functional, object-oriented, and logic programming
paradigms.[1]

o Formalize and Implement Type Systems: Formally describe type systems and implement
both type checking and type inference algorithms.[1]

Course Structure and Assessment

The course is structured to provide a balance of theoretical knowledge and practical
application. Student performance is evaluated through a combination of programming and
written assignments.

Assessment Methodology

A summary of the assessment components and their respective weightings is provided in the
table below.

Assessment Component Description

] ] Implementation of interpreters, type checkers,
Programming Assignments ]
and other language features using OCaml.

) ) Application of logical systems and formal
Written Assignments . .
methods to programming language design.

Note: Specific weightings for each assignment are typically provided in the detailed course
schedule.

Experimental Protocols: Assignment Methodologies

The assignments in this course are designed to provide hands-on experience with the concepts
taught in lectures.

Programming Assignments Protocol:
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» Specification Review: A detailed specification of a programming language feature is
provided.

o Implementation in OCaml: Students implement the specified feature, such as an interpreter
or a type checker, using the OCaml programming language.

« Initial Submission and Feedback: The initial implementation is submitted for review and
feedback.

e Revision and Final Submission: Students incorporate the feedback to refine their
implementation for the final submission.

Written Assignments Protocol:

e Problem Statement: A problem related to the logical or mathematical foundations of
programming languages is presented.

o Formal Analysis: Students apply formal methods and logical systems to analyze and solve
the problem.

e Submission: The formal written analysis is submitted for evaluation.

Key Conceptual Frameworks

The course covers several fundamental concepts in programming language design. The
relationships between these concepts can be visualized as a logical workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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